Cas no 896678-63-0 (ethyl 3-oxo-4-({3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)butanoate)

• Product Name: ethyl 3-oxo-4-({3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)butanoate
• CAS No: 896678-63-0
• MF: C₁₆H₁₅N₅O₃S
• MW: 357.387001276016
• CID: 6063617
• PubChem ID: 7118887
• Update Time: 2025-05-26

ethyl 3-oxo-4-({3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-4-({3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)butanoate
• ethyl 3-oxo-4-((3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)butanoate
• Butanoic acid, 3-oxo-4-[(3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)thio]-, ethyl ester
• MLS001201523
• SR-01000008523-1
• AKOS024596416
• ethyl 3-oxo-4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylbutanoate
• F0682-0670
• HMS2949B08
• CHEMBL1488498
• ethyl 3-oxo-4-({3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate
• SR-01000008523
• SMR000640913
• 896678-63-0

• Inchi： 1S/C16H15N5O3S/c1-2-24-13(23)8-12(22)9-25-16-14-15(17-10-18-16)21(20-19-14)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3
• InChI Key： HTJCGYIPGVMACT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CSC1N=CN=C2N(C3=CC=CC=C3)N=NC2=1

Computed Properties

• Exact Mass: 357.08956053g/mol
• Monoisotopic Mass: 357.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 542.4±60.0 °C(Predicted)
• pka: 9.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 3-oxo-4-({3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)butanoate

Comprehensive Overview of Ethyl 3-oxo-4-({3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate (CAS No. 896678-63-0)

The compound ethyl 3-oxo-4-({3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate (CAS No. 896678-63-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework combining a 1,2,3-triazolo[4,5-d]pyrimidine core with a sulfanyl butanoate side chain, making it a subject of interest for drug discovery and biochemical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like ethyl 3-oxo-4-({3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate has surged due to their versatility in targeting protein-protein interactions and signaling pathways. A growing body of literature highlights its relevance in addressing cancer therapeutics, inflammatory diseases, and metabolic disorders. For instance, the triazolopyrimidine moiety is frequently explored in small-molecule drug design, aligning with trends in personalized medicine and targeted therapy.

The synthesis of CAS No. 896678-63-0 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures compliance with stringent pharmaceutical standards. These methodologies are critical for researchers investigating structure-activity relationships (SAR) to optimize bioactivity.

From a commercial perspective, ethyl 3-oxo-4-({3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate is often procured by contract research organizations (CROs) and academic laboratories focusing on high-throughput screening. Its applications extend to proteomics and chemical biology, where it serves as a molecular probe to elucidate biological mechanisms. Notably, the compound’s logP and solubility profiles are frequently analyzed to predict ADMET properties, a key consideration in preclinical development.

Emerging trends in AI-driven drug discovery have further amplified interest in CAS No. 896678-63-0. Computational models leveraging machine learning algorithms can predict its binding affinity to biological targets, reducing experimental costs. Additionally, discussions on green chemistry emphasize sustainable synthesis routes for such compounds, aligning with global initiatives to minimize environmental impact.

In summary, ethyl 3-oxo-4-({3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)butanoate represents a compelling case study in modern pharmaceutical innovation. Its multifaceted applications—from drug development to biochemical research—underscore its value in addressing unmet medical needs. As scientific inquiry evolves, this compound will likely remain at the forefront of cutting-edge therapeutics and molecular design.